Cas no 158705-99-8 (Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI))

Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI) structure
158705-99-8 structure
Product Name:Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI)
CAS No:158705-99-8
MF:C8H13BrO4
MW:253.090422391891
CID:108982
PubChem ID:10422366
Update Time:2025-04-18

Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,bromo-, diethyl ester, (2S)- (9CI)
    • Butanedioic acid, bromo-, diethyl ester, (2S)- (9CI)
    • 158705-99-8
    • diethyl (2S)-2-bromobutanedioate
    • Inchi: 1S/C8H13BrO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h6H,3-5H2,1-2H3/t6-/m0/s1
    • InChI Key: RUIJMAUNJVDAEE-LURJTMIESA-N
    • SMILES: Br[C@H](C(=O)OCC)CC(=O)OCC

Computed Properties

  • Exact Mass: 251.99969
  • Monoisotopic Mass: 251.99972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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